Cas no 1443353-72-7 (Ethyl 5-(2,6-difluoro-phenoxy)pentanoate)

• Product Name: Ethyl 5-(2,6-difluoro-phenoxy)pentanoate
• CAS No: 1443353-72-7
• MF: C₁₃H₁₆F₂O₃
• MW: 258.261151313782
• MDL: MFCD18911373
• CID: 5160686
• Update Time: 2026-03-04

Ethyl 5-(2,6-difluoro-phenoxy)pentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2,6-difluoro-phenoxy)pentanoate

• MDL： MFCD18911373
• Inchi： 1S/C13H16F2O3/c1-2-17-12(16)8-3-4-9-18-13-10(14)6-5-7-11(13)15/h5-7H,2-4,8-9H2,1H3
• InChI Key： BMKPIROSNRYHEO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCCOC1=C(F)C=CC=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Ethyl 5-(2,6-difluoro-phenoxy)pentanoate

Ethyl 5-(2,6-Difluorophenoxy)Pentanoate: A Comprehensive Overview

Ethyl 5-(2,6-difluorophenoxy)pentanoate, also known by its CAS number 1443353-72-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in its utilization.

The Ethyl 5-(2,6-difluorophenoxy)pentanoate molecule consists of a pentanoate ester group attached to a difluorophenoxy ring. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring introduces unique electronic and steric properties to the molecule. This structure makes it highly versatile for applications in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its potential as a precursor for synthesizing bioactive compounds with improved pharmacokinetic profiles.

One of the key areas where Ethyl 5-(2,6-difluorophenoxy)pentanoate has shown promise is in drug delivery systems. Researchers have explored its ability to enhance the solubility and bioavailability of hydrophobic drugs. By incorporating this compound into lipid-based nanoparticles, scientists have achieved significant improvements in drug encapsulation efficiency and controlled release profiles. These findings underscore its potential as a valuable tool in modern drug development.

In addition to its pharmaceutical applications, Ethyl 5-(2,6-difluorophenoxy)pentanoate has also found utility in agrochemicals. Its ability to act as a stabilizing agent in pesticide formulations has been extensively studied. Recent experiments have demonstrated that this compound can significantly extend the shelf life of agricultural chemicals while maintaining their efficacy under diverse environmental conditions.

The synthesis of Ethyl 5-(2,6-difluorophenoxy)pentanoate involves a multi-step process that typically begins with the preparation of the corresponding phenoxy acid intermediate. This intermediate is then subjected to esterification using ethanol under controlled conditions to yield the final product. Advances in catalytic techniques have enabled researchers to optimize this process, resulting in higher yields and improved purity levels.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic properties of Ethyl 5-(2,6-difluorophenoxy)pentanoate. By employing density functional theory (DFT), scientists have mapped out the molecular orbitals and reactivity patterns of this compound. These studies have revealed that the fluorine atoms play a crucial role in modulating the electronic behavior of the molecule, making it highly reactive under certain conditions.

In conclusion, Ethyl 5-(2,6-difluorophenoxy)pentanoate (CAS No. 1443353-72-7) is a compound with immense potential across multiple domains. Its unique chemical structure and versatile properties make it an invaluable asset for researchers and industry professionals alike. As ongoing studies continue to uncover new applications for this compound, its significance in scientific and industrial landscapes is expected to grow further.